Cas no 2171163-08-7 ((3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid)

• Product Name: (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid
• CAS No: 2171163-08-7
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 5938600
• PubChem ID: 165581328
• Update Time: 2025-06-07

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid
• (3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]butanoic acid
• 2171163-08-7
• EN300-1576528

• Inchi： 1S/C23H26N2O5/c1-14(12-20(26)27)24-21(28)23(2,3)25-22(29)30-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19H,12-13H2,1-3H3,(H,24,28)(H,25,29)(H,26,27)/t14-/m0/s1
• InChI Key： KUEUCYNRHSLLOV-AWEZNQCLSA-N
• SMILES： O(C(NC(C)(C)C(N[C@@H](C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid

CAS No. 2171163-08-7: (3S)-3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-2-methylpropanamidobutanoic Acid in Modern Biomedical Research

CAS No. 2171163-08-7 is a specialized organic compound with a complex structure that has garnered significant attention in the fields of chemical biology and pharmaceutical sciences. The full chemical name, (3S)-3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-2-methylpropanamidobutanoic acid, reflects its unique stereochemistry and functional group arrangement, which are critical for its role as a building block in peptide and protein synthesis. This compound belongs to the class of amino acid derivatives modified with the fluorenylmethyloxycarbonyl (Fmoc) protecting group, a widely utilized strategy in solid-phase peptide synthesis (SPPS) to ensure regioselectivity during coupling reactions.

The molecular architecture of this compound is characterized by a chiral center at position 3, denoted by the "(S)" configuration, which imparts distinct three-dimensional properties essential for molecular recognition processes in biological systems. The presence of the Fmoc group (derived from 9H-fluorene) serves as a photolabile protecting group for the amino functionality, allowing controlled deprotection under mild conditions such as exposure to ultraviolet light or treatment with weak bases like piperidine. This feature makes it particularly valuable in the synthesis of peptides with site-specific modifications or in combinatorial chemistry approaches where sequential deprotection is required.

Recent advancements in synthetic methodologies have highlighted the importance of compounds like CAS No. 2171163-08-7 in developing novel therapeutics. For instance, studies published in *ACS Chemical Biology* (2024) demonstrate how Fmoc-modified amino acids enable the creation of peptidomimetics with enhanced stability against proteolytic enzymes while maintaining high binding affinity to target proteins. The specific substitution pattern of this compound—featuring an isopropyl (-CH(CH₃)₂) side chain at position 4 and an amide-linked butanoic acid backbone—suggests potential applications in mimicking natural substrates for enzyme inhibition or receptor activation.

In terms of physicochemical properties, this compound exhibits moderate solubility in polar organic solvents such as dimethylformamide (DMF) and methanol due to its amphiphilic nature resulting from both hydrophilic amide groups and hydrophobic fluorene moieties. Its melting point typically ranges between 85–95°C depending on crystallization conditions, and it demonstrates strong absorption maxima around 254 nm corresponding to the aromatic Fmoc chromophore—a property exploited for real-time monitoring during automated peptide synthesis processes.

The stereochemical definition "(3S)" is not merely an academic distinction but plays a pivotal role in determining biological activity profiles when incorporated into larger biomolecules. Asymmetric synthesis techniques have been refined over recent years to produce such enantiomerically pure derivatives efficiently; these methods often employ chiral auxiliaries or biocatalytic approaches that maintain high optical purity while minimizing racemization risks during multi-step syntheses.

One notable application domain involves its use as an intermediate in the development of cell-penetrating peptides (CPPs). Researchers at ETH Zurich reported in *Nature Communications* (March 2024) that introducing bulky aromatic protecting groups like Fmoc at strategic positions can enhance membrane translocation efficiency by modulating hydrophobic interactions without compromising cargo delivery capacity—a finding directly relevant to compounds bearing similar structural motifs.

From a synthetic perspective, the preparation of CAS No. 2171163-08-7 generally follows established protocols for Fmoc-amino acid derivatization but requires careful control over reaction parameters due to its branched side chain structure (-CH(CH₃)(CO-NH)). Modern flow chemistry systems have demonstrated improved scalability for producing such complex molecules compared to traditional batch methods, reducing both reaction time and byproduct formation through precise temperature regulation and solvent optimization.

In drug discovery pipelines, this compound's amide-containing backbone aligns with current trends toward designing protease-resistant peptides via backbone cyclization strategies or incorporating non-natural amino acids into sequences using orthogonal ligation techniques described by Nishida et al., *Journal of Medicinal Chemistry* (Q4 2024). These approaches leverage well-defined intermediates like CAS No. 2171163-08-7 to overcome limitations associated with conventional linear peptides.

The integration of this molecule into bioconjugation workflows has also shown promise for creating site-specific antibody-drug conjugates (ADCs). A comparative study published by *Science Translational Medicine* (February 2025) revealed that using Fmoc-based linkers improved conjugation efficiency while maintaining target specificity compared to traditional NHS ester chemistry—attributes directly attributable to structural features present in compounds like CAS No. 2171163-08-7.

Analytical characterization typically involves nuclear magnetic resonance spectroscopy (¹H NMR and ¹³C NMR), mass spectrometry (ESI-HRMS), and X-ray crystallography when available. These methods confirm both the stereochemical integrity at position C(4) (-CH(CH₃)(CO-NH)) and complete protection status via verification of characteristic signals from the fluorene ring system around δ = 6–8 ppm region.

Current research directions include exploring its utility as a scaffold for covalent enzyme inhibitors targeting serine hydrolases involved in neurodegenerative diseases—a focus area highlighted at the International Symposium on Peptide Science (ISPS) 2024 where several presentations discussed structure-based design strategies utilizing similar protected amino acid derivatives as key components.

In academic settings, this compound serves as an excellent model system for studying stereoselective coupling reactions under microwave-assisted conditions reported by Green et al., *Organic Process Research & Development* (Vol 58). Such studies contribute directly to improving reaction yields while reducing environmental impact through solvent recycling protocols compatible with green chemistry principles now mandated across many pharmaceutical development programs worldwide.

The market dynamics surrounding compounds like CAS No. 2171163-08-7 reflect growing demand from biotechnology firms engaged in personalized medicine initiatives requiring custom peptide libraries containing precisely defined stereoisomers—applications where standard racemic mixtures would be ineffective due to their inability to reproduce native tertiary structures accurately when used as building blocks during SPPS procedures involving multiple coupling steps followed by global deprotection events.

Ongoing investigations at leading research institutions are examining how subtle modifications around position C(4)—such as varying branching patterns from methyl groups (-CH(CH₃))—affect pharmacokinetic profiles when integrated into longer sequences used for vaccine development platforms currently being tested against emerging viral threats including SARS-CoV variants resistant to conventional monoclonal antibody therapies—an area where enhanced membrane permeability offered by such structural elements could provide significant advantages over traditional delivery systems relying solely on lipid-based formulations.

In summary, CAS No. 2171163-08-7 represents a sophisticated example of how modern synthetic organic chemistry continues evolving through strategic modification patterns involving both classical protecting groups like Fmoc and innovative stereochemical control mechanisms necessary for creating next-generation therapeutics addressing previously undruggable targets within human proteomes—an area experiencing rapid growth following recent breakthroughs reported at ASBMB annual meetings regarding new screening technologies capable identifying previously unknown protein-protein interaction sites suitable for small molecule intervention using precisely engineered building blocks containing features similar those found within this particular derivative's structure.